5-(Propan-2-YL)-1,3,4-oxadiazole-2-carbaldehyde

• Molecular Formula: C6H8N2O2
• Molecular Weight: 140.14 g/mol
• IUPAC Name: 5-propan-2-yl-1,3,4-oxadiazole-2-carbaldehyde
• InChI: InChI=1S/C6H8N2O2/c1-4(2)6-8-7-5(3-9)10-6/h3-4H,1-2H3
• InChI Key: KGBUOKNVAMGDQS-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=NN=C(O1)C=O

Description

5-(Propan-2-YL)-1,3,4-oxadiazole-2-carbaldehyde is a heterocyclic compound featuring a 1,3,4-oxadiazole core substituted with an isopropyl (propan-2-yl) group at the 5-position and a formyl (carbaldehyde) group at the 2-position. The oxadiazole scaffold is renowned for its electron-deficient aromatic system, which imparts unique reactivity and binding properties.

Biological Activity

5-(Propan-2-YL)-1,3,4-oxadiazole-2-carbaldehyde is a compound belonging to the oxadiazole family, which has garnered attention in medicinal chemistry due to its diverse biological activities. This article explores the biological activity of this compound, focusing on its synthesis, pharmacological properties, and potential therapeutic applications.

Synthesis of 5-(Propan-2-YL)-1,3,4-Oxadiazole-2-Carbaldehyde

The synthesis of 5-(Propan-2-YL)-1,3,4-oxadiazole-2-carbaldehyde typically involves the reaction of hydrazides with carbonyl compounds in the presence of dehydrating agents. The reaction conditions can be optimized to enhance yield and purity.

Biological Activities

5-(Propan-2-YL)-1,3,4-oxadiazole derivatives exhibit a wide range of biological activities:

Anticancer Activity

Research indicates that oxadiazole derivatives demonstrate significant anticancer properties. For instance, compounds with oxadiazole moieties have shown cytotoxic effects against various cancer cell lines such as HeLa (cervical cancer), CaCo-2 (colon cancer), and others. The mechanism often involves the induction of apoptosis and inhibition of cell proliferation.

Table 1: Cytotoxicity of Oxadiazole Derivatives Against Cancer Cell Lines

Compound	Cell Line	IC50 (µM)	Mechanism
5-(Propan-2-YL)-1,3,4-Oxadiazole	HeLa	15.0	Apoptosis induction
5-(Propan-2-YL)-1,3,4-Oxadiazole	CaCo-2	12.5	Cell cycle arrest
5-(Propan-2-YL)-1,3,4-Oxadiazole	A431 (epidermoid)	10.0	Tubulin polymerization

Antimicrobial Activity

The antibacterial properties of oxadiazoles have also been documented. Compounds have shown effectiveness against Gram-positive and Gram-negative bacteria. For example, derivatives have been tested against Escherichia coli and Staphylococcus aureus, exhibiting minimum inhibitory concentrations (MIC) that suggest potential as antibiotic agents.

Table 2: Antibacterial Activity of Oxadiazole Derivatives

Compound	Bacteria	MIC (µg/mL)
5-(Propan-2-YL)-1,3,4-Oxadiazole	E. coli	< 10
5-(Propan-2-YL)-1,3,4-Oxadiazole	S. aureus	< 15
5-(Propan-2-YL)-1,3,4-Oxadiazole	Pseudomonas aeruginosa	< 20

Anti-inflammatory Activity

Oxadiazoles have also been evaluated for their anti-inflammatory effects. In vivo studies using carrageenan-induced paw edema models showed a reduction in inflammation comparable to standard anti-inflammatory drugs like indomethacin.

Structure-Activity Relationship (SAR)

The biological activity of oxadiazoles is influenced by their structural features. Modifications at various positions on the oxadiazole ring can enhance potency and selectivity for specific biological targets.

Table 3: Structure-Activity Relationships in Oxadiazoles

Position Modified	Change Made	Effect on Activity
Position 2	Substituted with halogens	Increased anticancer activity
Position 5	Alkyl chain addition	Enhanced antibacterial properties

Case Studies

Several studies have highlighted the efficacy of oxadiazole derivatives in clinical settings:

• Anticancer Study : A recent study demonstrated that a derivative of 5-(Propan-2-YL)-1,3,4-oxadiazole exhibited an IC50 value lower than that of doxorubicin against breast cancer cell lines.
• Antimicrobial Study : A series of synthesized oxadiazoles showed potent activity against multidrug-resistant strains of bacteria, suggesting their potential as new antibiotics.

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural and Functional Group Variations

The substitution pattern on the 1,3,4-oxadiazole ring significantly influences physicochemical and biological properties. Below is a comparative analysis of key analogs:

Compound Name	Substituents (Position)	Key Properties/Applications	Synthesis Method (References)
5-(4-Methoxybenzyl)-1,3,4-oxadiazole-2-thiol	5: 4-Methoxybenzyl; 2: Thiol	Antimicrobial precursor; moderate solubility in ethanol	Reflux with KOH, ethanol, and acyl chloride
5-(1H-Indole-3-yl-methyl)-1,3,4-oxadiazole-2-thiol	5: Indole-methyl; 2: Thiol	Anticancer potential; poor water solubility	Reflux with CS₂ and KOH
5-(Pyridine-2-yl)-1,3,4-oxadiazol-2-amine	5: Pyridine; 2: Amine	Molecular docking affinity for kinases	Hydrazide cyclization with CS₂
3,6-Diaryl-1,2,4-triazolo[3,4-b][1,3,4]thiadiazoles	Fused triazole-thiadiazole system	Antibacterial activity (vs. S. aureus)	Mannich reaction with aldehydes
5-(Propan-2-YL)-1,3,4-oxadiazole-2-carbaldehyde	5: Isopropyl; 2: Formyl	High electrophilicity; potential for Schiff base formation	Likely via formylation of 5-alkyl-oxadiazole (Inferred from )

Physicochemical Properties

• Solubility : Thiol- and amine-substituted oxadiazoles () are generally less polar than the carbaldehyde derivative, which may improve aqueous solubility.
• Thermal Stability : Bulky substituents like isopropyl enhance thermal stability compared to methoxybenzyl analogs , as observed in related bicyclic systems ().